S-[(chlorosulfonyl)imino]-N,N-dimethylmethanesulfinamide

• IUPAC Name: N-(dimethylamino-methyl-oxo-λ6-sulfanylidene)sulfamoyl chloride
• InChI: InChI=1S/C3H9ClN2O3S2/c1-6(2)10(3,7)5-11(4,8)9/h1-3H3
• InChI Key: GESRNTAWKDWQQN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=NS(=O)(=O)Cl)(=O)C
• Molecular Formula: C3H9ClN2O3S2
• Molecular Weight: 220.7 g/mol

Description

S-(Chlorosulfonyl)imino-N,N-dimethylmethanesulfinamide (CSDMMS) is a heterocyclic compound with a wide range of applications in scientific research and development. CSDMMS is a versatile reagent, which can be used in various organic and inorganic syntheses, and is widely used as a catalyst in various biochemical and pharmaceutical processes. It is also used as an aprotic solvent in organic synthesis and as a stabilizer in the synthesis of polymers.

Mechanism of Action

S-[(chlorosulfonyl)imino]-N,N-dimethylmethanesulfinamide acts as a Lewis acid, which means that it can donate electrons to reactants in a reaction. It can also act as a nucleophile, which means that it can accept electrons from a reactant in a reaction. In addition, it can act as a catalyst, which means that it can increase the rate of a reaction without being consumed in the reaction.
Biochemical and Physiological Effects
S-[(chlorosulfonyl)imino]-N,N-dimethylmethanesulfinamide is a powerful reagent and can be used as a catalyst in various biochemical and physiological processes. It can be used to catalyze the formation of peptides and nucleotides, and can be used to catalyze the formation of heterocyclic compounds, such as pyrimidines, quinolines, and thiophenes. In addition, it can be used to catalyze the formation of polymers, and can be used to stabilize the synthesis of polymers.

Advantages and Limitations for Lab Experiments

The main advantage of using S-[(chlorosulfonyl)imino]-N,N-dimethylmethanesulfinamide in lab experiments is that it is a versatile reagent that can be used in various organic and inorganic syntheses. It is also relatively inexpensive and can be used in a wide range of applications. However, it is important to note that S-[(chlorosulfonyl)imino]-N,N-dimethylmethanesulfinamide is a powerful reagent and can be toxic if not handled properly. In addition, it can be difficult to purify and recrystallize the product, which can lead to poor yields.

Future Directions

In the future, S-[(chlorosulfonyl)imino]-N,N-dimethylmethanesulfinamide can be used in the development of new drugs and therapies. It can also be used in the development of new materials, such as polymers and nanomaterials. In addition, it can be used in the synthesis of new heterocyclic compounds, such as pyrimidines, quinolines, and thiophenes. Finally, it can be used in the development of new catalysts for organic and inorganic syntheses.

Synthesis Methods

The synthesis of S-[(chlorosulfonyl)imino]-N,N-dimethylmethanesulfinamide is a multi-step process. It starts with the reaction of dimethyl sulfoxide (DMSO) and chlorosulfonyl isocyanate (CSI) to form the intermediate product, S-(chlorosulfonyl)imino-N,N-dimethylmethanesulfinamide (S-[(chlorosulfonyl)imino]-N,N-dimethylmethanesulfinamide). This reaction is conducted in an aprotic solvent, such as dimethylformamide (DMF), at a temperature of 80-90 °C. After the reaction is complete, the product is purified by column chromatography and recrystallized from a suitable solvent, such as methanol.

Scientific Research Applications

S-[(chlorosulfonyl)imino]-N,N-dimethylmethanesulfinamide has a wide range of applications in scientific research and development. It is used as a catalyst in organic and inorganic syntheses, as an aprotic solvent in organic synthesis, and as a stabilizer in the synthesis of polymers. It is also used in the synthesis of peptides, nucleotides, and other bioactive molecules. In addition, it is used as a reagent in the synthesis of heterocyclic compounds, such as pyrimidines, quinolines, and thiophenes.